![molecular formula C8H5F3N2S B1607587 5-(trifluoromethyl)-1H-benzo[d]imidazole-2-thiol CAS No. 86604-73-1](/img/structure/B1607587.png)
5-(trifluoromethyl)-1H-benzo[d]imidazole-2-thiol
Overview
Description
5-(Trifluoromethyl)-1H-benzo[d]imidazole-2-thiol (TFMBIT) is an organosulfur compound that has a wide range of applications in scientific research. It is a versatile molecule with a wide range of biochemical and physiological effects. The purpose of
Scientific Research Applications
Corrosion Inhibition
5-(Trifluoromethyl)-1H-benzo[d]imidazole-2-thiol and its derivatives have been studied for their corrosion inhibition properties. For instance, derivatives such as 5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)-1,3,4-oxadiazole-2-thiol have shown significant corrosion inhibition ability towards mild steel in sulfuric acid, assessed by various methods including gravimetric, electrochemical, and SEM analyses. These compounds form a protective layer on the metal surface, demonstrating mixed-type inhibitor behavior and adhering to the Langmuir adsorption isotherm model, suggesting both physisorption and chemisorption mechanisms (Ammal, Prajila, & Joseph, 2018).
Material Science
In material science, this compound derivatives are utilized in the synthesis of novel materials. For example, compounds like 1,1′-(pyridine-2,6-diyl)bis(3-benzyl-2,3-dihydro-1H-imidazol-2-ylidene) and their silver(I) complex derivatives have been developed, showcasing the potential of these compounds in creating new multidentate N-heterocyclic biscarbenes (Caballero, Díez-Barra, Jalón, Merino, & Tejeda, 2001).
Chemical Synthesis
These compounds also find applications in chemical synthesis methodologies. For instance, thiamine hydrochloride has been used as an efficient promoter for the one-pot synthesis of benzo[4,5]imidazo[1,2-a]pyrimidine and [1,2,4]triazolo[1,5-a]pyrimidine derivatives in water medium, highlighting the role of this compound derivatives in facilitating green chemistry approaches (Liu, Lei, & Hu, 2012).
Properties
IUPAC Name |
5-(trifluoromethyl)-1,3-dihydrobenzimidazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3N2S/c9-8(10,11)4-1-2-5-6(3-4)13-7(14)12-5/h1-3H,(H2,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHZOBJBWXJSCSN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(F)(F)F)NC(=S)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00369482 |
Source
|
| Record name | 5-(trifluoromethyl)-1H-benzo[d]imidazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00369482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
86604-73-1 |
Source
|
| Record name | 5-(trifluoromethyl)-1H-benzo[d]imidazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00369482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3-DIHYDRO-2-THIOXO-6-TRIFLUOROMETHYLBENZIMIDAZOLE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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